Cas no 93982-20-8 (Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI))
![Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) structure](https://www.kuujia.com/scimg/cas/93982-20-8x500.png)
93982-20-8 structure
Product name:Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI)
- 2-[2-(2-nonylphenoxy)ethoxy]ethyl octadecanoate
- 2-[2-(nonylphenoxy)ethoxy]ethyl stearate
- NS00039860
- DTXSID60240122
- 2-(2-(Nonylphenoxy)ethoxy)ethyl stearate
- EINECS 301-211-3
- 93982-20-8
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- Inchi: InChI=1S/C37H66O4/c1-3-5-7-9-11-12-13-14-15-16-17-18-20-22-24-30-37(38)41-34-32-39-31-33-40-36-29-26-25-28-35(36)27-23-21-19-10-8-6-4-2/h25-26,28-29H,3-24,27,30-34H2,1-2H3
- InChI Key: UOPBRKAGOWPWKP-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCC(=O)OCCOCCOC1=CC=CC=C1CCCCCCCCC
Computed Properties
- Exact Mass: 574.496111
- Monoisotopic Mass: 574.496111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 41
- Rotatable Bond Count: 32
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8
- XLogP3: 14.6
Experimental Properties
- Density: 0.929
- Boiling Point: 637.4°C at 760 mmHg
- Flash Point: 256°C
- Refractive Index: 1.48
Octadecanoic acid,2-[2-(nonylphenoxy)ethoxy]ethyl ester (9CI) Related Literature
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Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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